Cas no 2227670-73-5 (rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate
• CAS No: 2227670-73-5
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5295047
• PubChem ID: 165957428
• Update Time: 2025-06-09

rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate
• 2227670-73-5
• EN300-795939

• Inchi： 1S/C14H23NO3/c1-5-7-12(16)10-8-6-9-11(10)15-13(17)18-14(2,3)4/h5,7,10-11H,6,8-9H2,1-4H3,(H,15,17)/b7-5+/t10-,11+/m1/s1
• InChI Key： ZZPMYHWFGHJQPL-HQVCXTMKSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCC[C@H]1C(/C=C/C)=O)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate

Rac-Tert-Butyl N-[(1R,2S)-2-(But-2-Enoyl)cyclopentyl]Carbamate: A Comprehensive Overview

The compound with CAS No 2227670-73-5, commonly referred to as rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate, is a highly specialized organic compound with significant applications in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the details of its structure, synthesis, and applications, while incorporating the latest research findings to provide a comprehensive understanding.

The rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate molecule consists of a cyclopentane ring substituted with a butenoyl group at the 2-position and a tert-butyl carbamate group at the nitrogen atom. The stereochemistry of the compound is defined by the (1R,2S) configuration, which plays a crucial role in its biological activity and selectivity. The presence of the butenoyl group introduces a degree of unsaturation, enhancing the compound's reactivity and making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases and cancer. The compound's ability to modulate key cellular pathways has been extensively investigated, with promising results in preclinical models.

The synthesis of rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate involves a multi-step process that combines advanced organic synthesis techniques. The starting material is typically derived from natural products or synthetic precursors, with careful control over stereochemistry to ensure the desired configuration. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate has found utility in various fields beyond medicine. Its unique chemical properties make it an ideal candidate for use in agrochemicals, where it exhibits potent insecticidal activity against several pest species. Additionally, the compound has been explored for its potential in materials science, particularly in the development of novel polymers with tailored mechanical properties.

One of the most exciting developments involving rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate is its role in enantioselective catalysis. Researchers have demonstrated that this compound can serve as an effective chiral ligand in asymmetric hydrogenation reactions, enabling the synthesis of enantiomerically pure pharmaceutical intermediates. This application underscores its versatility and significance in modern chemical synthesis.

Furthermore, recent computational studies have provided deeper insights into the electronic structure and reactivity of rac-tert-butyl N-[(1R,2S)-2-(but-2-enoyl)cyclopentyl]carbamate. By employing density functional theory (DFT) calculations, scientists have been able to map out its molecular orbitals and predict its reactivity under various reaction conditions. These findings have paved the way for more rational design of derivatives with enhanced properties.

In conclusion, rac-CAS No 48659989 represents a cutting-edge advancement in organic chemistry with far-reaching implications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in both academic research and industrial innovation.